3-(2-isonicotinoylcarbonohydrazonoyl)phenyl 2-furoate

• IUPAC Name: [3-[(E)-(pyridine-4-carbonylhydrazinylidene)methyl]phenyl] furan-2-carboxylate
• InChI: InChI=1S/C18H13N3O4/c22-17(14-6-8-19-9-7-14)21-20-12-13-3-1-4-15(11-13)25-18(23)16-5-2-10-24-16/h1-12H,(H,21,22)/b20-12+
• InChI Key: DTCVQDQWIWZUAQ-UDWIEESQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=CO2)C=NNC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=CO2)/C=N/NC(=O)C3=CC=NC=C3
• Molecular Formula: C18H13N3O4
• Molecular Weight: 335.3 g/mol

Description

The compound 3-(2-isonicotinoylcarbonohydrazonoyl)phenyl 2-furoate is a synthetic molecule that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, INH-2-Fu, and is a derivative of isoniazid, a drug used to treat tuberculosis. INH-2-Fu has been found to have a number of interesting properties that make it a promising candidate for further study.

Scientific Research Applications

Catalysis and Organic Synthesis

Cobalt(III)-Catalyzed Synthesis of Heterocycles

Cobalt(III) catalysts have been developed for the synthesis of N-aryl-2H-indazoles and furans through C–H bond functionalization, addition, and cyclization cascades. This method, applicable to various aromatic and aliphatic derivatives, demonstrates the potential of cobalt-catalyzed processes for synthesizing complex heterocycles efficiently, highlighting the relevance of compounds with furoate motifs in catalytic applications (Hummel & Ellman, 2014).

Materials Science

Polyhydroxyalkanoates (PHAs) for Tissue Engineering

Polyhydroxyalkanoates, including compounds with furoate units, have been extensively studied for their biodegradability and thermoprocessability, making them attractive as biomaterials in tissue engineering. PHAs have been utilized in developing medical devices and scaffolds for tissue regeneration, indicating the potential biomedical applications of furoate-containing polymers (Chen & Wu, 2005).

Liquid Crystals with Heterocyclic Moieties

Studies on liquid crystalline compounds containing 1,2,4-triazole and isonicotinic acid, along with central linkages and lateral substitution, demonstrate the impact of heterocyclic moieties on the thermal and mesophase behavior of materials. This research underscores the significance of incorporating heterocyclic groups, such as those in "3-(2-isonicotinoylcarbonohydrazonoyl)phenyl 2-furoate," for designing advanced materials with specific thermal and optical properties (Thaker & Patel, 2009).